Cas no 1509370-39-1 (3-(furan-3-yl)methylazetidin-3-ol)
3-(furan-3-yl)methylazetidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(furan-3-yl)methylazetidin-3-ol
- 3-[(furan-3-yl)methyl]azetidin-3-ol
- AKOS021493558
- EN300-1852412
- 1509370-39-1
-
- Inchi: 1S/C8H11NO2/c10-8(5-9-6-8)3-7-1-2-11-4-7/h1-2,4,9-10H,3,5-6H2
- InChI Key: HYCVSYLJPSONNG-UHFFFAOYSA-N
- SMILES: OC1(CC2=COC=C2)CNC1
Computed Properties
- Exact Mass: 153.078978594g/mol
- Monoisotopic Mass: 153.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 45.4Ų
3-(furan-3-yl)methylazetidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1852412-0.05g |
3-[(furan-3-yl)methyl]azetidin-3-ol |
1509370-39-1 | 0.05g |
$1261.0 | 2023-09-18 | ||
| Enamine | EN300-1852412-0.1g |
3-[(furan-3-yl)methyl]azetidin-3-ol |
1509370-39-1 | 0.1g |
$1320.0 | 2023-09-18 | ||
| Enamine | EN300-1852412-0.25g |
3-[(furan-3-yl)methyl]azetidin-3-ol |
1509370-39-1 | 0.25g |
$1381.0 | 2023-09-18 | ||
| Enamine | EN300-1852412-0.5g |
3-[(furan-3-yl)methyl]azetidin-3-ol |
1509370-39-1 | 0.5g |
$1440.0 | 2023-09-18 | ||
| Enamine | EN300-1852412-1.0g |
3-[(furan-3-yl)methyl]azetidin-3-ol |
1509370-39-1 | 1g |
$1500.0 | 2023-06-02 | ||
| Enamine | EN300-1852412-2.5g |
3-[(furan-3-yl)methyl]azetidin-3-ol |
1509370-39-1 | 2.5g |
$2940.0 | 2023-09-18 | ||
| Enamine | EN300-1852412-5.0g |
3-[(furan-3-yl)methyl]azetidin-3-ol |
1509370-39-1 | 5g |
$4349.0 | 2023-06-02 | ||
| Enamine | EN300-1852412-10.0g |
3-[(furan-3-yl)methyl]azetidin-3-ol |
1509370-39-1 | 10g |
$6450.0 | 2023-06-02 | ||
| Enamine | EN300-1852412-1g |
3-[(furan-3-yl)methyl]azetidin-3-ol |
1509370-39-1 | 1g |
$1500.0 | 2023-09-18 | ||
| Enamine | EN300-1852412-5g |
3-[(furan-3-yl)methyl]azetidin-3-ol |
1509370-39-1 | 5g |
$4349.0 | 2023-09-18 |
3-(furan-3-yl)methylazetidin-3-ol Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on 3-(furan-3-yl)methylazetidin-3-ol
Comprehensive Overview of 3-(furan-3-yl)methylazetidin-3-ol (CAS No. 1509370-39-1): Properties, Applications, and Research Insights
The compound 3-(furan-3-yl)methylazetidin-3-ol (CAS No. 1509370-39-1) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. This azetidine-derived compound features a furan ring and a hydroxyl group, making it a versatile intermediate for drug discovery and material science applications. Its molecular formula, C8H11NO2, and distinct functional groups contribute to its reactivity and potential utility in diverse synthetic pathways.
In recent years, the demand for heterocyclic compounds like 3-(furan-3-yl)methylazetidin-3-ol has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its azetidine core, a four-membered nitrogen-containing ring known for enhancing bioavailability and metabolic stability in drug candidates. The furan moiety further expands its applicability, as furan derivatives are widely explored for their antimicrobial and anti-inflammatory properties. This dual functionality positions the compound as a promising scaffold for medicinal chemistry innovations.
From a synthetic perspective, 3-(furan-3-yl)methylazetidin-3-ol offers opportunities for click chemistry and cross-coupling reactions, aligning with the growing trend of modular synthesis in organic chemistry. Its hydroxyl group enables facile derivatization, while the furan ring can participate in cycloaddition reactions, a hotspot in green chemistry research. These attributes make it a valuable building block for designing biodegradable materials and sustainable catalysts, addressing contemporary environmental concerns.
The compound's physicochemical properties, such as its moderate polarity and hydrogen-bonding capacity, have also sparked interest in computational chemistry studies. Molecular docking simulations suggest potential interactions with biological targets like enzyme inhibitors, fueling its exploration in drug repurposing projects. As the pharmaceutical industry shifts toward fragment-based drug design, 3-(furan-3-yl)methylazetidin-3-ol serves as an ideal fragment due to its compact size and high ligand efficiency.
Beyond therapeutics, this compound is being investigated for applications in agrochemicals and flavor chemistry. Its furan component is structurally similar to natural flavorants, prompting studies on its use in food-grade additives. Additionally, its potential as a polymer precursor is under scrutiny, with preliminary data indicating utility in smart materials responsive to pH or temperature changes.
In summary, 3-(furan-3-yl)methylazetidin-3-ol (CAS No. 1509370-39-1) exemplifies the convergence of medicinal chemistry, green synthesis, and material science. Its multifaceted reactivity and alignment with sustainable development goals ensure its continued relevance in cutting-edge research. As analytical techniques like AI-driven molecular modeling advance, this compound's full potential is poised to unfold across interdisciplinary domains.
1509370-39-1 (3-(furan-3-yl)methylazetidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)